Cas no 634598-34-8 (1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-)

• Product Name: 1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-
• CAS No: 634598-34-8
• MF: C₁₇H₁₄FN
• MW: 251.298167705536
• CID: 426325
• PubChem ID: 53416299
• Update Time: 2025-04-19

1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-(4-fluorophenyl)-5-methyl-1-phenyl-
• 2-(4-fluorophenyl)-5-methyl-1-phenylpyrrole
• DTXSID30697144
• 2-(4-Fluorophenyl)-5-methyl-1-phenyl-1H-pyrrole
• 634598-34-8

• Inchi： 1S/C17H14FN/c1-13-7-12-17(14-8-10-15(18)11-9-14)19(13)16-5-3-2-4-6-16/h2-12H,1H3
• InChI Key： PHHUDEYEGBXDTH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.11112
• Monoisotopic Mass: 251.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93